Cas no 102-42-1 (Methanesulfonic acid,1-[(3-methylphenyl)amino]-)

Methanesulfonic acid,1-[(3-methylphenyl)amino]- structure
102-42-1 structure
Product name:Methanesulfonic acid,1-[(3-methylphenyl)amino]-
CAS No:102-42-1
MF:C8H11NO3S
MW:201.242841005325
CID:169697
PubChem ID:66887

Methanesulfonic acid,1-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1-[(3-methylphenyl)amino]-
    • m-toluidinomethanesulfonic acid
    • m-toluidinomethanesulphonic acid
    • [(3-methylphenyl)amino]methanesulfonic acid
    • Methanesulfonic acid, ((3-methylphenyl)amino)-
    • Methanesulfonic acid, 1-((3-methylphenyl)amino)-
    • NS00023146
    • DTXSID9059250
    • 102-42-1
    • (3-methylanilino)methanesulfonic acid
    • Methanesulfonic acid, [(3-methylphenyl)amino]-
    • SCHEMBL1423828
    • EINECS 203-030-4
    • Inchi: InChI=1S/C8H11NO3S/c1-7-3-2-4-8(5-7)9-6-13(10,11)12/h2-5,9H,6H2,1H3,(H,10,11,12)
    • InChI Key: GKLLAQQMVKEFPV-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC(NCS(O)(=O)=O)=C1

Computed Properties

  • Exact Mass: 201.04603
  • Monoisotopic Mass: 201.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 66.4

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